Cas no 90016-05-0 (2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester)

90016-05-0 structure
Product name:2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester
2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester
- ethyl 6-oxo-2,4-diphenylcyclohex-2-ene-1-carboxylate
- DTXSID00849299
- 90016-05-0
- Ethyl 2~5~-oxo-2~1~,2~4~,2~5~,2~6~-tetrahydro[1~1~,2~1~:2~3~,3~1~-terphenyl]-2~4~-carboxylate
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- Inchi: InChI=1S/C21H20O3/c1-2-24-21(23)20-18(16-11-7-4-8-12-16)13-17(14-19(20)22)15-9-5-3-6-10-15/h3-13,17,20H,2,14H2,1H3
- InChI Key: LVGHWIGMDNMRLB-UHFFFAOYSA-N
- SMILES: CCOC(=O)C1C(=O)CC(C=C1C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 320.14124450g/mol
- Monoisotopic Mass: 320.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 3.9
2-Cyclohexene-1-carboxylic acid, 6-oxo-2,4-diphenyl-, ethyl ester Related Literature
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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Thomas M. Cooper,Joy E. Haley,Douglas M. Krein,Aaron R. Burke,David J. Stewart,Jennifer L. Fore,Jonathan E. Slagle Phys. Chem. Chem. Phys., 2019,21, 26420-26429
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